Cas no 36710-53-9 (2-Phenylquinolin-3-amine)

• Product Name: 2-Phenylquinolin-3-amine
• CAS No: 36710-53-9
• MF: C₁₅H₁₂N₂
• MW: 220.269183158875
• CID: 1066909
• PubChem ID: 13971086
• Update Time: 2025-04-20

2-Phenylquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-Phenylquinolin-3-amine
• 2-phenyl-3-quinolinamine
• 2-phenyl-quinolin-3-ylamine
• SCHEMBL6644253
• DB-338683
• 2-phenyl-3-aminoquinoline
• 3-Quinolinamine, 2-phenyl-
• 36710-53-9

• Inchi： 1S/C15H12N2/c16-13-10-12-8-4-5-9-14(12)17-15(13)11-6-2-1-3-7-11/h1-10H,16H2
• InChI Key： VGVQEVOWRYJFDG-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C=C(C=1C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 220.10016
• Monoisotopic Mass: 220.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines